Cas no 77036-51-2 (MAN-8-D1 D3 GLYCAN)

MAN-8-D1 D3 GLYCAN structure
MAN-8-D1 D3 GLYCAN structure
Product Name:MAN-8-D1 D3 GLYCAN
CAS No:77036-51-2
MF:C64H108N2O51
MW:1721.52514648438
CID:548751
Update Time:2023-03-29

MAN-8-D1 D3 GLYCAN Chemical and Physical Properties

Names and Identifiers

    • MAN-8 N-GLYCAN
    • MAN8B GLYCAN
    • Man-8D1D3
    • Oligomannose-8D1D3 (Man-8D1D3)
    • 2)-O-a-D-mannopyranosyl-(1&reg
    • 3)]-a-D-mannopyranosyl-(1&reg
    • 4)-2-(acetylamino)-2-deoxy-
    • 4)-O-2-(acetylamino)-2-deoxy-b-D-glucopyranosyl-(1&reg
    • 6)]-O-b-D-mannopyranosyl-(1&reg
    • O-alpha-D-Mannopyranosyl-(1→3)-O-[O-alpha-D-mannopyranosyl-(1→2)-alpha-D-mannopyranosyl-(1→6)]-O-alpha-D-mannopyranosyl-(1→6)-O-[O-alpha-D-mannopyranosyl-(1→2)-O-alpha-D-mannopyranosyl-(1→2)-alpha-D-mannopyranosyl-(1→3)]-O-beta-D-mannopyranosyl-(1→4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1→4)-2-(acetylamino)-2-deoxy-D-glucose
    • MAN-8-D1 D3 GLYCAN
    • Oligomannose-8 glycan (Man-8)
    • Man8(GlcNAc)2
    • Mannooctaose-di-(N-acetyl-D-glucosamine) D1,D3
    • Oligomannose-8 glycan
    • O-alpha-D-Mannopyranosyl-(1-3)-O-[O-alpha-D-mannopyranosyl-(1-2)-alpha-D-mannopyranosyl-(1-6)]-O-alpha-D-mannopyranosyl-(1-6)-O-[O-alpha-D-mannopyranosyl-(1-2)-O-alpha-D-mannopyranosyl-(1-2)-alpha-D-mannopyranosyl-(1-3)]-O-beta-D-mannopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-D-glucose
    • HGSOQKCWGQFQOP-AHPARYEDSA-N
    • Inchi: 1S/C64H108N2O51/c1-14(76)65-16(3-67)28(79)49(17(78)4-68)111-56-27(66-15(2)77)37(88)50(24(11-75)108-56)112-61-48(99)52(114-63-55(43(94)34(85)22(9-73)106-63)117-64-54(42(93)33(84)23(10-74)107-64)116-60-46(97)40(91)31(82)20(7-71)104-60)36(87)26(110-61)12-100-57-47(98)51(113-58-44(95)38(89)29(80)18(5-69)102-58)35(86)25(109-57)13-101-62-53(41(92)32(83)21(8-72)105-62)115-59-45(96)39(90)30(81)19(6-70)103-59/h3,16-64,68-75,78-99H,4-13H2,1-2H3,(H,65,76)(H,66,77)/t16-,17+,18+,19+,20+,21+,22+,23+,24+,25+,26+,27+,28+,29+,30+,31+,32+,33+,34+,35+,36+,37+,38-,39-,40-,41-,42-,43-,44-,45-,46-,47-,48-,49+,50+,51-,52-,53-,54-,55-,56-,57-,58+,59+,60+,61-,62-,63+,64+/m0/s1
    • InChI Key: HGSOQKCWGQFQOP-AHPARYEDSA-N
    • SMILES: O([C@H]1[C@@H]([C@@H](CO[C@H]2O[C@H](CO[C@H]3O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]3O[C@]3([H])[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O3)O)[C@@H](O)[C@H](O[C@]3([H])[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O3)O)[C@@H]2O)O[C@@H](O[C@@]2([H])[C@@H]([C@@H](NC(=O)C)[C@H](O[C@]([H])([C@H](O)CO)[C@H](O)[C@H](C=O)NC(=O)C)O[C@@H]2CO)O)[C@H]1O)O)[C@@]1([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O[C@@]1([H])O[C@H](CO)[C@@H](O)[C@H](O)[C@@H]1O[C@]1([H])[C@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O

Computed Properties

  • Hydrogen Bond Donor Count: 32
  • Hydrogen Bond Acceptor Count: 53
  • Heavy Atom Count: 117
  • Rotatable Bond Count: 36

Experimental Properties

  • Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd